Cas no 692745-01-0 (propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate)

• Product name: propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 692745-01-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.25808
• MDL: MFCD05743578
• CID: 1021783
• PubChem ID: 735343

propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 2-amino-4-methylthiazole-5-carboxylate
• 5-Thiazolecarboxylicacid,2-amino-4-methyl-,1-methylethylester(9CI)
• Isopropyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate
• isopropyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate(SALTDATA: FREE)
• propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate
• ISOPROPYL-2-AMINO-4-METHYL-1,3-THIAZOLE-5-CARBOXYLATE
• 692745-01-0
• Isopropyl2-amino-4-methylthiazole-5-carboxylate
• AP-906/43238572
• CS-0326621
• MFCD05743578
• CHEMBL5026473
• BS-38410
• AKOS000273705
• Isopropyl2-amino-4-methyl-1,3-thiazole-5-carboxylate
• DB-209008

• MDL： MFCD05743578
• Inchi： InChI=1S/C8H12N2O2S/c1-4(2)12-7(11)6-5(3)10-8(9)13-6/h4H,1-3H3,(H2,9,10)
• InChI Key： NECZLUPCQZMZMC-UHFFFAOYSA-N
• SMILES： CC(C)OC(=O)C1=C(C)NC(=N)S1

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate

Recent Advances in the Study of Propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate (CAS: 692745-01-0)

Propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate (CAS: 692745-01-0) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound belongs to the thiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the amino and carboxylate functional groups in propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate enhances its reactivity and potential for interaction with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in green chemistry approaches reducing the environmental impact of its production.

Pharmacological studies have demonstrated that propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate exhibits notable activity against a range of bacterial and fungal pathogens. In vitro assays have shown its efficacy in inhibiting the growth of multidrug-resistant strains, suggesting its potential as an alternative to conventional antibiotics. Additionally, preliminary in vivo studies have indicated low toxicity profiles, further supporting its therapeutic viability. The compound's mechanism of action appears to involve disruption of microbial cell wall synthesis, although detailed molecular studies are ongoing to elucidate this further.

In the context of cancer research, propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate has shown promise as a modulator of key signaling pathways involved in tumor proliferation. Recent findings suggest that it may inhibit the activity of specific kinases, thereby inducing apoptosis in cancer cells. These results have spurred interest in developing derivatives with enhanced selectivity and potency for targeted cancer therapies. Collaborative efforts between academic and industrial researchers are currently underway to explore these possibilities.

Despite these encouraging findings, challenges remain in the clinical translation of propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed to advance this compound into preclinical trials. Future research directions include structural modifications to improve pharmacokinetic properties and the development of novel delivery systems to enhance therapeutic efficacy. The integration of computational modeling and high-throughput screening techniques is expected to accelerate these efforts.

In conclusion, propan-2-yl 2-amino-4-methyl-1,3-thiazole-5-carboxylate (CAS: 692745-01-0) represents a versatile scaffold with significant potential in drug discovery. Its broad-spectrum biological activities and relatively low toxicity make it a compelling subject for further investigation. Continued interdisciplinary collaboration and innovation will be crucial in unlocking its full therapeutic potential and addressing the unmet medical needs in various disease areas.